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molecular formula C16H22O2Si B8491747 4-{[Tert-butyl(dimethyl)silyl]oxy}-1-phenylbut-2-yn-1-one CAS No. 81535-84-4

4-{[Tert-butyl(dimethyl)silyl]oxy}-1-phenylbut-2-yn-1-one

Cat. No. B8491747
CAS RN: 81535-84-4
M. Wt: 274.43 g/mol
InChI Key: KWINCCGVOOJRKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08673911B2

Procedure details

To a solution of tert-Butyldimethyl(2-propynyloxy)silane 166 (7.99 mL, 39.4 mmol) in 80 mL of THF at −78° C. was added dropwise N-BUTYLLITHIUM (15.76 mL, 39.4 mmol). The resulting mixture was then warmed up slowly to −30° C. and stirred for 30 min. A solution of N-Methoxy-N-methylbenzamide 165 (5 mL, 32.8 mmol) in 5 mL of TIE was added dropwise and the solution was warmed slowly to room temperature and stirred 2 hours. Aqueous 5% HCl was added to quench the reaction and the product was extracted twice with ethyl acetate. The combined organic layers were washed with a saturated solution of bicarbonate and brine, dried over sodium sulfate and filtered. The solvents were removed in vacuo and the crude material was purified by ISCO (120 g column, 0-30% ethyl acetate in hexanes) to yield 99% of a yellow oil 167 (8.924 g)
Name
tert-Butyldimethyl(2-propynyloxy)silane
Quantity
7.99 mL
Type
reactant
Reaction Step One
Name
N-BUTYLLITHIUM
Quantity
15.76 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
80 mL
Type
solvent
Reaction Step One
Name
N-Methoxy-N-methylbenzamide
Quantity
5 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
yellow oil 167
Yield
99%

Identifiers

REACTION_CXSMILES
[C:1]([Si:5]([CH3:11])([CH3:10])[O:6][CH2:7][C:8]#[CH:9])([CH3:4])([CH3:3])[CH3:2].[Li+].CCC[CH2-].CON(C)[C:20](=[O:27])[C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1.Cl>C1COCC1>[Si:5]([O:6][CH2:7][C:8]#[C:9][C:20]([C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1)=[O:27])([C:1]([CH3:3])([CH3:4])[CH3:2])([CH3:10])[CH3:11] |f:1.2|

Inputs

Step One
Name
tert-Butyldimethyl(2-propynyloxy)silane
Quantity
7.99 mL
Type
reactant
Smiles
C(C)(C)(C)[Si](OCC#C)(C)C
Name
N-BUTYLLITHIUM
Quantity
15.76 mL
Type
reactant
Smiles
[Li+].CCC[CH2-]
Name
THF
Quantity
80 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
N-Methoxy-N-methylbenzamide
Quantity
5 mL
Type
reactant
Smiles
CON(C(C1=CC=CC=C1)=O)C
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-30 °C
Stirring
Type
CUSTOM
Details
stirred for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the solution was warmed slowly to room temperature
STIRRING
Type
STIRRING
Details
stirred 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
to quench
CUSTOM
Type
CUSTOM
Details
the reaction
EXTRACTION
Type
EXTRACTION
Details
the product was extracted twice with ethyl acetate
WASH
Type
WASH
Details
The combined organic layers were washed with a saturated solution of bicarbonate and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvents were removed in vacuo
CUSTOM
Type
CUSTOM
Details
the crude material was purified by ISCO (120 g column, 0-30% ethyl acetate in hexanes)

Outcomes

Product
Details
Reaction Time
 30 min
Name
yellow oil 167
Type
product
Smiles
[Si](C)(C)(C(C)(C)C)OCC#CC(=O)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 8.924 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 99.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.